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Compound of Interest

Pentaethylene glycol monomethyl
Compound Name:
ether

cat. No.: B1677528

A Technical Guide to Pentaethylene Glycol
Monomethyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on pentaethylene glycol monomethyl ether, a
versatile hydrophilic linker used in various scientific applications, including drug delivery,
bioconjugation, and polymer synthesis.

Core Molecular Data

Pentaethylene glycol monomethyl ether is a polyethylene glycol (PEG) derivative
characterized by a terminal methyl ether group and a hydroxyl group. Its structure imparts
hydrophilicity, which is advantageous for enhancing the solubility of conjugated molecules in
aqueous media.[1][2][3]

The fundamental molecular properties are summarized below.
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Property Value Source

Molecular Formula C11H2406 [21[4]115]1[6][7]

Molecular Weight 252.30 g/mol [41051[8]
2-[2-[2-[2-(2-

IUPAC Name methoxyethoxy)ethoxy]ethoxy] [4]
ethoxy]ethanol

CAS Number 23778-52-1 [L][2][51i6]71

Canonical SMILES COCcoccoccocecocco [4][5]

Chemical Structure

The linear structure of pentaethylene glycol monomethyl ether consists of five repeating
ethylene glycol units, capped with a methyl group at one end and a hydroxyl group at the other.
This bifunctional nature allows for its use as a linker in more complex molecular assemblies.

Chemical Structure of Pentaethylene Glycol Monomethyl Ether
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Figure 1: 2D chemical structure of pentaethylene glycol monomethyl ether.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.biochempeg.com/product/mPEG5-OH.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaethylene-glycol-monomethyl-ether
https://www.chemscene.com/product/23778-52-1.html
https://www.chemimpex.com/products/41726
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh303c613d?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaethylene-glycol-monomethyl-ether
https://www.chemscene.com/product/23778-52-1.html
https://www.aaronchem.com/prod/23778-52-1
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaethylene-glycol-monomethyl-ether
https://www.lookchem.com/casno23778-52-1.html
https://www.biochempeg.com/product/mPEG5-OH.html
https://www.chemscene.com/product/23778-52-1.html
https://www.chemimpex.com/products/41726
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh303c613d?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaethylene-glycol-monomethyl-ether
https://www.chemscene.com/product/23778-52-1.html
https://www.benchchem.com/product/b1677528?utm_src=pdf-body
https://www.benchchem.com/product/b1677528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the synthesis or application of this compound are highly
specific to the research context. For instance, a general synthesis procedure involves the
reaction of tetraethylene glycol with 2-bromoethyl methyl ether in the presence of a base like
potassium tert-butoxide.[3] Purification is typically achieved through silica gel column
chromatography.[3] Researchers should consult specific literature relevant to their application
for detailed methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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